![molecular formula C21H18N2O3S B286254 2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile](/img/structure/B286254.png)
2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile
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Overview
Description
2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.
Mechanism of Action
The mechanism of action of 2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile varies depending on the application. In medicine, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It also has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In agriculture, it acts as a plant growth regulator by stimulating the production of ethylene, a hormone that regulates plant growth and development. As a pesticide, it acts by inhibiting the activity of acetylcholinesterase, an enzyme essential for the proper functioning of the nervous system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the application. In medicine, it has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation, and inhibit bacterial growth. In agriculture, it stimulates the production of ethylene, which promotes plant growth and development. As a pesticide, it inhibits the activity of acetylcholinesterase, leading to the accumulation of acetylcholine and subsequent paralysis of the nervous system in insects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile is its versatility, as it can be used in various fields. It also has potent biological activities, making it a promising candidate for drug development and other applications. However, it also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile. In medicine, it could be further developed as a potential anticancer agent or anti-inflammatory drug. In agriculture, it could be used to improve crop yield and quality. In materials science, it could be used as a building block for the synthesis of novel materials with unique properties. Further studies are needed to fully understand its mechanism of action and potential applications in various fields.
Synthesis Methods
The synthesis of 2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile involves the reaction of 2-(2-formylphenoxy)benzonitrile with thiosemicarbazide, followed by a condensation reaction with 2,4-thiazolidinedione. The resulting product is a yellow crystalline solid with a melting point of 190-192°C.
Scientific Research Applications
2-[(2-{(E)-[2,4-dioxo-3-(propan-2-yl)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)methyl]benzonitrile has been extensively studied for its potential applications in various fields. In medicine, it has been shown to have anticancer, anti-inflammatory, and antibacterial properties. In agriculture, it has been used as a plant growth regulator and pesticide. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.
Properties
Molecular Formula |
C21H18N2O3S |
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Molecular Weight |
378.4 g/mol |
IUPAC Name |
2-[[2-[(E)-(2,4-dioxo-3-propan-2-yl-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl]benzonitrile |
InChI |
InChI=1S/C21H18N2O3S/c1-14(2)23-20(24)19(27-21(23)25)11-15-7-5-6-10-18(15)26-13-17-9-4-3-8-16(17)12-22/h3-11,14H,13H2,1-2H3/b19-11+ |
InChI Key |
XOOJQDCELHQONX-YBFXNURJSA-N |
Isomeric SMILES |
CC(C)N1C(=O)/C(=C\C2=CC=CC=C2OCC3=CC=CC=C3C#N)/SC1=O |
SMILES |
CC(C)N1C(=O)C(=CC2=CC=CC=C2OCC3=CC=CC=C3C#N)SC1=O |
Canonical SMILES |
CC(C)N1C(=O)C(=CC2=CC=CC=C2OCC3=CC=CC=C3C#N)SC1=O |
Origin of Product |
United States |
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